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Introduction
AMBERLITE™ MB-150 is a ready-to-use, ionically equilibrated mixed bed ion exchange resin.

It is composed of a strong acid cation (SAC) resin in the hydrogen (H+) form and a strong base

anion (SBA) type 1 resin in the hydroxide (OH-) form. This resin mixture is specifically designed

for the production of high-purity, demineralized water, making it a critical component in various

research, pharmaceutical, and industrial applications where trace ionic impurities can

significantly impact experimental outcomes and product quality.[1][2] The resin's ability to

produce water with a resistivity greater than 10 megaohm-cm underscores its high performance

in demanding applications.[1][2]

This technical guide provides an in-depth overview of AMBERLITE™ MB-150, including its core

properties, detailed experimental protocols for its use and regeneration, and a fundamental

understanding of its ion exchange mechanism.

Core Properties and Technical Specifications
The physical and chemical properties of AMBERLITE™ MB-150 are summarized in the tables

below. These parameters are crucial for designing and optimizing water purification systems.
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Property Value

Physical Form Moist spherical beads

Ionic Form (as shipped) Hydrogen (H+) / Hydroxide (OH-)

Cation to Anion Equivalent Ratio 1:1

Volumetric Composition 40% Cation / 60% Anion

Moisture Content (maximum) 60%

Shipping Weight 43 lb/cu ft

Particle Size (Effective Size) ~0.55 mm

Uniformity Coefficient ≤ 1.7

Fines Content (< 50 mesh) ~0.4%

Screen Grading (wet, US Standard Screen) 16-50 mesh

Source: Sigma-Aldrich Product Information Sheet.[1]

Suggested Operating Conditions
Parameter Value

pH Range 0 - 14

Maximum Operating Temperature 140°F (60°C)

Minimum Bed Depth 24 inches

Service Flow Rate 2 - 5 gallons/min/cu ft

Source: Sigma-Aldrich Product Information Sheet.[1]
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Parameter Value

Volumetric Capacity 12 kg/cu ft

Operating Capacity
Nominal 12 kg/cu ft, with 80% of capacity

producing >10 MΩ·cm water

Source: Sigma-Aldrich Product Information Sheet.[1]

Ion Exchange Mechanism
The demineralization of water by AMBERLITE™ MB-150 is a two-step process that occurs

simultaneously within the mixed bed. Cations and anions present in the feed water are

exchanged for hydrogen (H+) and hydroxide (OH-) ions, respectively. These exchanged H+

and OH- ions then combine to form pure water (H₂O).[3]

Cation Exchange
The strong acid cation resin component of AMBERLITE™ MB-150 consists of a sulfonated

polystyrene backbone. The sulfonic acid functional groups (-SO₃H) readily release H+ ions in

exchange for cationic impurities (e.g., Ca²⁺, Mg²⁺, Na⁺) in the water.[4][5]

The general reaction can be represented as: R-SO₃⁻H⁺ + C⁺ → R-SO₃⁻C⁺ + H⁺ (where R is

the polystyrene matrix and C⁺ represents a cation)

Anion Exchange
The strong base anion resin component is a polystyrene matrix functionalized with quaternary

ammonium groups (e.g., -N⁺(CH₃)₃). These groups carry a positive charge and are associated

with mobile hydroxide (OH⁻) ions. Anionic impurities (e.g., Cl⁻, SO₄²⁻, HCO₃⁻) are exchanged

for these OH⁻ ions.[6][7][8]

The general reaction can be represented as: R-N⁺(CH₃)₃OH⁻ + A⁻ → R-N⁺(CH₃)₃A⁻ + OH⁻

(where R is the polystyrene matrix and A⁻ represents an anion)

The overall process results in the removal of dissolved salts and the formation of water: H⁺ +

OH⁻ → H₂O
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Figure 1: Ion exchange mechanism of AMBERLITE™ MB-150.

Experimental Protocols
Performance Evaluation: Determining Resin Exhaustion
The performance of AMBERLITE™ MB-150 can be monitored by measuring the electrical

conductivity (or resistivity) and pH of the treated water. Resin exhaustion is indicated by a

significant increase in conductivity and a deviation in pH from neutral.[9]

Methodology:

Equipment Setup:

A laboratory-scale glass column (e.g., 20 mm diameter) with a support for the resin bed.

[10]
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A peristaltic pump or gravity feed system to control the flow rate.

An in-line conductivity/resistivity meter and a pH meter at the column outlet.

Ensure the resin bed depth is at least 24 inches for optimal performance.[1]

Procedure:

1. Prepare the column by adding a small amount of purified water.

2. Create a slurry of AMBERLITE™ MB-150 with purified water and pour it into the column,

avoiding air bubble entrapment.

3. Allow the resin to settle, ensuring the water level remains above the resin bed.

4. Begin passing the feed water through the column at the desired service flow rate (2-5

gallons/min/cu ft).

5. Continuously monitor the conductivity/resistivity and pH of the effluent.

6. The exhaustion point is reached when the conductivity rises above a predetermined

threshold (e.g., >1 µS/cm) or the resistivity drops below the required level (e.g., <1

MΩ·cm), and the pH deviates from neutral.[11]

7. The total volume of water treated until the exhaustion point can be used to calculate the

operating capacity of the resin for the specific feed water.
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Figure 2: Workflow for performance evaluation.
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Regeneration of Exhausted Resin
AMBERLITE™ MB-150 can be regenerated after exhaustion to restore its ion exchange

capacity. This process involves separating the mixed resin into its cation and anion

components, regenerating each with a strong acid and a strong base respectively, and then

remixing them.[1]

Materials:

Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄) for cation resin regeneration.

Sodium hydroxide (NaOH) for anion resin regeneration.

Demineralized water for dilution and rinsing.

Methodology:

Backwashing and Separation:

Transfer the exhausted resin to a separation/regeneration column.

Initiate an upflow of water (backwash) at a rate sufficient to expand the resin bed by 50-

75%. This will cause the less dense anion resin to rise to the top, while the denser cation

resin settles at the bottom.

Continue backwashing for 15-20 minutes to ensure complete separation.

Allow the resins to settle.

Caustic Regeneration (Anion Resin):

Drain the water down to the level of the anion resin bed.

Introduce a 4% NaOH solution into the top of the column, allowing it to flow down through

the anion resin layer.

The contact time should be approximately 30-60 minutes.
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Displace the caustic solution with a slow rinse of demineralized water (approximately 2

bed volumes).

Acid Regeneration (Cation Resin):

Introduce a 4-6% HCl or 2-4% H₂SO₄ solution, allowing it to pass through the cation resin

layer.

The contact time should be approximately 30-60 minutes.

Displace the acid solution with a slow rinse of demineralized water (approximately 2 bed

volumes).

Final Rinse and Mixing:

After individual regeneration and slow rinses, drain the water to just above the resin bed.

Mix the cation and anion resins by introducing clean, oil-free compressed air or nitrogen

from the bottom of the column for 5-15 minutes.

Refill the column with demineralized water.

Perform a final fast rinse with demineralized water at the service flow rate until the effluent

conductivity and pH reach the desired purity levels. This may require 5-10 bed volumes of

rinse water.

Quantitative Regeneration Parameters
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Parameter Cation Resin Anion Resin

Regenerant HCl or H₂SO₄ NaOH

Concentration 4-6% HCl or 2-4% H₂SO₄ 4%

Regenerant Dosage
80-120 g/L of resin (HCl) or

100-160 g/L of resin (H₂SO₄)
80-140 g/L of resin

Contact Time 30-60 minutes 30-60 minutes

Slow Rinse Volume ~2 Bed Volumes ~2 Bed Volumes

Fast Rinse Volume
5-10 Bed Volumes (post-

mixing)

5-10 Bed Volumes (post-

mixing)

Source: Compiled from various sources.[12][13]

Applications in Research and Drug Development
The high-purity water produced by AMBERLITE™ MB-150 is essential for a wide range of

applications in research and pharmaceutical settings, including:

Preparation of buffers and media: Ensuring the absence of interfering ions is critical for the

accuracy and reproducibility of biological assays and cell culture.

Analytical techniques: High-performance liquid chromatography (HPLC), mass spectrometry

(MS), and other sensitive analytical methods require ultrapure water to minimize background

noise and ensure accurate quantification.

Glassware rinsing: Final rinsing of laboratory glassware with deionized water prevents the

deposition of mineral residues.

Reagent preparation: The purity of reagents is paramount in drug discovery and

development, and the use of high-quality water is a fundamental requirement.

Enzyme immobilization: AMBERLITE™ MB-150 can serve as a support matrix for enzyme

immobilization in biocatalysis research.[2]
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Safety and Handling
AMBERLITE™ MB-150 is classified as causing serious eye irritation.[4]

Always wear appropriate personal protective equipment (PPE), including safety goggles and

gloves, when handling the resin and regeneration chemicals.

Regeneration involves the use of strong acids and bases, which are corrosive. Handle these

chemicals in a well-ventilated area and follow all safety precautions.

Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and

disposal.[4]

Conclusion
AMBERLITE™ MB-150 is a high-performance mixed bed ion exchange resin that plays a vital

role in the production of ultrapure water for critical scientific and pharmaceutical applications. A

thorough understanding of its properties, operating principles, and regeneration procedures is

essential for maximizing its performance and lifespan. By following the detailed protocols

outlined in this guide, researchers and professionals can ensure a consistent and reliable

supply of high-purity water, thereby enhancing the accuracy and reproducibility of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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